Cas no 877649-59-7 (N-(2-fluorophenyl)-7-methyl-4-oxo-4H-pyrido1,2-apyrimidine-3-carboxamide)
N-(2-fluorophenyl)-7-methyl-4-oxo-4H-pyrido1,2-apyrimidine-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-fluorophenyl)-7-methyl-4-oxo-4H-pyrido1,2-apyrimidine-3-carboxamide
- 4H-Pyrido[1,2-a]pyrimidine-3-carboxamide, N-(2-fluorophenyl)-7-methyl-4-oxo-
- F2529-0041
- AKOS022036884
- CCG-136665
- 877649-59-7
- N-(2-fluorophenyl)-7-methyl-4-oxopyrido[1,2-a]pyrimidine-3-carboxamide
- N-(2-fluorophenyl)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide
-
- Inchi: 1S/C16H12FN3O2/c1-10-6-7-14-18-8-11(16(22)20(14)9-10)15(21)19-13-5-3-2-4-12(13)17/h2-9H,1H3,(H,19,21)
- InChI Key: XJMNNPHKCIGZQP-UHFFFAOYSA-N
- SMILES: C12C=CC(C)=CN1C(=O)C(C(NC1=CC=CC=C1F)=O)=CN=2
Computed Properties
- Exact Mass: 297.09135480g/mol
- Monoisotopic Mass: 297.09135480g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 633
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 61.8Ų
Experimental Properties
- Density: 1.34±0.1 g/cm3(Predicted)
- pka: 10.76±0.70(Predicted)
N-(2-fluorophenyl)-7-methyl-4-oxo-4H-pyrido1,2-apyrimidine-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2529-0041-2μmol |
N-(2-fluorophenyl)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide |
877649-59-7 | 90%+ | 2μl |
$85.5 | 2023-05-16 | |
| Life Chemicals | F2529-0041-5μmol |
N-(2-fluorophenyl)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide |
877649-59-7 | 90%+ | 5μl |
$94.5 | 2023-05-16 | |
| Life Chemicals | F2529-0041-10μmol |
N-(2-fluorophenyl)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide |
877649-59-7 | 90%+ | 10μl |
$103.5 | 2023-05-16 | |
| Life Chemicals | F2529-0041-20μmol |
N-(2-fluorophenyl)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide |
877649-59-7 | 90%+ | 20μl |
$118.5 | 2023-05-16 | |
| Life Chemicals | F2529-0041-1mg |
N-(2-fluorophenyl)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide |
877649-59-7 | 90%+ | 1mg |
$81.0 | 2023-05-16 | |
| Life Chemicals | F2529-0041-2mg |
N-(2-fluorophenyl)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide |
877649-59-7 | 90%+ | 2mg |
$88.5 | 2023-05-16 | |
| Life Chemicals | F2529-0041-3mg |
N-(2-fluorophenyl)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide |
877649-59-7 | 90%+ | 3mg |
$94.5 | 2023-05-16 | |
| Life Chemicals | F2529-0041-4mg |
N-(2-fluorophenyl)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide |
877649-59-7 | 90%+ | 4mg |
$99.0 | 2023-05-16 | |
| Life Chemicals | F2529-0041-5mg |
N-(2-fluorophenyl)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide |
877649-59-7 | 90%+ | 5mg |
$103.5 | 2023-05-16 | |
| Life Chemicals | F2529-0041-10mg |
N-(2-fluorophenyl)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide |
877649-59-7 | 90%+ | 10mg |
$118.5 | 2023-05-16 |
N-(2-fluorophenyl)-7-methyl-4-oxo-4H-pyrido1,2-apyrimidine-3-carboxamide Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on N-(2-fluorophenyl)-7-methyl-4-oxo-4H-pyrido1,2-apyrimidine-3-carboxamide
N-(2-Fluorophenyl)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide (CAS No. 877649-59-7): A Comprehensive Overview
N-(2-Fluorophenyl)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide (CAS No. 877649-59-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrido[1,2-a]pyrimidines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.
The chemical structure of N-(2-fluorophenyl)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide features a pyrido[1,2-a]pyrimidine core with a fluorinated phenyl substituent and a methyl group. The presence of these functional groups imparts unique pharmacological properties to the molecule, making it a promising candidate for further research and development.
Recent studies have highlighted the potential of N-(2-fluorophenyl)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that it could be a valuable lead compound for the development of new anti-inflammatory drugs.
In addition to its anti-inflammatory properties, N-(2-fluorophenyl)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide has shown promising antiviral activity against several viral strains. A research team from the University of California demonstrated that this compound effectively inhibits the replication of influenza virus by targeting key viral enzymes. This discovery opens up new avenues for the development of antiviral therapies against influenza and other viral infections.
The anticancer potential of N-(2-fluorophenyl)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide has also been extensively investigated. A study conducted at the National Cancer Institute found that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells. These findings suggest that N-(2-fluorophenyl)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide could be a potential candidate for cancer therapy.
The pharmacokinetic properties of N-(2-fluorophenyl)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide have also been studied to assess its suitability for clinical applications. Preclinical studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, making it a suitable candidate for further development as an oral therapeutic agent.
In terms of safety and toxicity, initial studies have indicated that N-(2-fluorophenyl)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide is well-tolerated at therapeutic doses with minimal side effects. However, more comprehensive toxicological evaluations are needed to fully understand its safety profile before it can be advanced to clinical trials.
The synthesis of N-(2-fluorophenyl)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide involves several steps and requires careful optimization to achieve high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound. For example, a one-pot synthesis method using microwave-assisted reactions has been reported to significantly reduce reaction times and improve overall yield.
In conclusion, N-(2-fluorophenyl)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide (CAS No. 877649-59-7) is a multifaceted compound with promising therapeutic potential in various medical fields. Its anti-inflammatory, antiviral, and anticancer properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and pharmacological properties, it is likely that this compound will play an increasingly important role in the advancement of medicinal chemistry and drug discovery.
877649-59-7 (N-(2-fluorophenyl)-7-methyl-4-oxo-4H-pyrido1,2-apyrimidine-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)